1-(5-Chloro-2-methoxyphenyl)-3-((1-((2,5-dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)urea
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Description
1-(5-Chloro-2-methoxyphenyl)-3-((1-((2,5-dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)urea is a useful research compound. Its molecular formula is C21H28ClN3O3 and its molecular weight is 405.92. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- A study by Rani et al. (2014) focused on the synthesis and characterization of novel imidazole ureas, similar in structure to the compound , indicating potential antimicrobial applications. This research adds to the understanding of the synthesis and potential applications of such urea derivatives in the field of antimicrobial agents (Rani, Praveena, Spoorthy, & Ravindranath, 2014).
Biological Evaluation in Medicinal Chemistry
- Feng et al. (2020) explored 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives for their antiproliferative activity against cancer cell lines. This study indicates the potential of similar urea compounds in cancer research, specifically as anticancer agents (Feng, Li, Liang, Zhang, Tan, Ding, Wang, Liu, & Hu, 2020).
Application in Neuropharmacology
- Wang et al. (2011) investigated the effects of a cannabinoid CB1 receptor allosteric antagonist similar to the target compound. Their research contributes to our understanding of such compounds' potential applications in neuropharmacology and the treatment of CNS diseases (Wang, Horswill, Whalley, & Stephens, 2011).
Receptor Mechanisms in Binge Eating
- Piccoli et al. (2012) studied the role of orexin-1 receptor mechanisms in binge eating using a compound structurally similar to the one . This research provides insights into the potential therapeutic applications of such compounds in eating disorders (Piccoli, Bonaventura, Cifani, Costantini, Massagrande, Montanari, Martinelli, Antolini, Ciccocioppo, Massi, Merlo-Pich, Fabio, & Corsi, 2012).
Molecular Docking Studies in Cancer Research
- Karayel (2021) conducted molecular docking studies on benzimidazole derivatives bearing 1,2,4-triazole for their anti-cancer properties. This study may offer a framework for understanding how structurally similar compounds, like the one , could be used in cancer research (Karayel, 2021).
Properties
IUPAC Name |
1-(5-chloro-2-methoxyphenyl)-3-[[1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl]methyl]urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28ClN3O3/c1-14-10-17(15(2)28-14)13-25-8-6-16(7-9-25)12-23-21(26)24-19-11-18(22)4-5-20(19)27-3/h4-5,10-11,16H,6-9,12-13H2,1-3H3,(H2,23,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVGLNSUAIGPLAH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)CN2CCC(CC2)CNC(=O)NC3=C(C=CC(=C3)Cl)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28ClN3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.